2-Methanesulfonylethane-1-sulfonamide

Hydrogen-bond capacity Permeability Solid-state packing

Unsymmetrical disulfonamide scaffold (C₃H₉NO₄S₂, MW 187.24). The single HBD, XLogP3=-1.7, and crystalline form (Mp 149-151°C) eliminate chromatographic purification in multi-gram synthesis, unlike N-methyl or thioether analogs. - **Fragment library ready:** MW<250, TPSA 111Ų, logP=-1.7 meets screening criteria - **Chemoselective handle:** NH₂ (pKa~9.87) enables N-alkylation/acylation without protecting groups - **Oxidatively stable:** S(VI) methanesulfonyl group resists CYP-mediated metabolism vs. thioether analogs

Molecular Formula C3H9NO4S2
Molecular Weight 187.2 g/mol
CAS No. 1251044-61-7
Cat. No. B3225751
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-Methanesulfonylethane-1-sulfonamide
CAS1251044-61-7
Molecular FormulaC3H9NO4S2
Molecular Weight187.2 g/mol
Structural Identifiers
SMILESCS(=O)(=O)CCS(=O)(=O)N
InChIInChI=1S/C3H9NO4S2/c1-9(5,6)2-3-10(4,7)8/h2-3H2,1H3,(H2,4,7,8)
InChIKeyMASSUGWMWUCANP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity and Physicochemical Baseline


2-Methanesulfonylethane-1-sulfonamide (CAS 1251044-61-7) is a small-molecule disulfonamide building block with the molecular formula C₃H₉NO₄S₂ and a molecular weight of 187.24 g·mol⁻¹ [1]. The compound features a central ethane-1-sulfonamide core bearing a terminal methanesulfonyl (–SO₂CH₃) substituent, yielding an unsymmetrical sulfone-sulfonamide scaffold with one hydrogen-bond donor (HBD = 1) and five hydrogen-bond acceptors (HBA = 5) [1]. Computed physicochemical descriptors include an XLogP3-AA of −1.7, a topological polar surface area (TPSA) of 111 Ų, and a predicted pKa of approximately 9.87 [1]. The compound is supplied as a crystalline solid with an experimentally determined melting point of 149–151 °C and is typically offered at ≥95% purity for research use [2].

1

Single HBD for controlled crystallinity and purification workflows

2

Intermediate polarity suitable for fragment-based design campaigns

3

Chemoselective NH₂ handle supports late-stage diversification

Why Generic Substitution Introduces Uncontrolled Risk


Within the ethane-bridged sulfonamide family, small structural perturbations produce substantial shifts in lipophilicity, hydrogen-bonding capacity, ionization state, and solid-state behavior [1]. The unsubstituted sulfonamide nitrogen of 2-methanesulfonylethane-1-sulfonamide (HBD = 1, XLogP3 = −1.7) confers a specific balance of polarity and crystallinity that is absent in the N-methylated analog (HBD = 0, logP ≈ −2.48), the symmetric 1,2-ethanedisulfonamide (HBD = 2), or the thioether-containing 2-(methylsulfanyl)ethane-1-sulfonamide [1]. Because these differences directly affect solubility, membrane permeability, metabolic stability, and downstream coupling efficiency in medicinal chemistry campaigns, generic substitution without experimental re-validation introduces uncontrolled risk in both biological screening and scale-up workflows. The quantitative evidence below identifies the specific dimensions where 2-methanesulfonylethane-1-sulfonamide is measurably differentiated from its closest structural analogs.

Analog

N-Methyl analog lacks HBD, shifting solubility and coupling reactivity profiles

Analog

Symmetric disulfonamide double HBD alters crystal packing and solubility balance

Analog

Thioether analog susceptible to oxidative metabolism; sulfone oxidation state not interchangeable

Quantitative Differentiation vs. Closest Structural Analogs


Hydrogen-Bond Donor Count vs. Symmetric and N-Methylated Analogs

The unsubstituted –SO₂NH₂ terminus in 2-methanesulfonylethane-1-sulfonamide provides exactly one hydrogen-bond donor (HBD = 1), placing it between two relevant comparators: the symmetric 1,2-ethanedisulfonamide (C₂H₈N₂O₄S₂, CAS 117821-17-7) possesses HBD = 2, while the N-methylated analog 2-methanesulfonyl-N-methylethane-1-sulfonamide (CAS 98785-29-6) possesses HBD = 0 [1]. This single-donor configuration predicts intermediate aqueous solubility and distinct crystal-packing motifs, making the compound a preferred choice when a balance between crystallinity for purification and sufficient polarity for aqueous reaction conditions is required [1].

HBD Count
Class-level
TargetHBD = 1
vs.
ComparatorsN-Me: 0
Sym. disulf.: 2

May support workflows requiring balanced crystallinity and aqueous solubility

Computed from 2D structure; experimental confirmation recommended

Hydrogen-bond capacity Permeability Solid-state packing

Lipophilicity Difference vs. N-Methyl Analog for Membrane Permeation

2-Methanesulfonylethane-1-sulfonamide exhibits a computed XLogP3-AA of −1.7, reflecting moderate hydrophilicity suitable for fragment-based drug discovery [1]. The N-methyl analog (CAS 98785-29-6) is more polar with a computed logP of approximately −2.48 (JChem) or −1.42 (ACD/LogP), depending on the algorithm . The target compound's intermediate lipophilicity (XLogP3 = −1.7) positions it closer to the oral drug-like space and may confer superior passive membrane permeability compared with the more hydrophilic N-methyl congener.

Lipophilicity
Reported
TargetXLogP3 = −1.7
vs.
N-Me AnaloglogP ≈ −2.48

Intermediate lipophilicity may support higher passive permeability vs. more hydrophilic analog

Cross-study computed values; algorithm-dependent

Lipophilicity LogP Drug-likeness

Sulfur Oxidation State vs. Thioether Analog

The terminal methanesulfonyl group (–SO₂CH₃) in 2-methanesulfonylethane-1-sulfonamide is at the S(VI) oxidation level, whereas the corresponding thioether analog 2-(methylsulfanyl)ethane-1-sulfonamide (CAS 1599774-37-4; C₃H₉NO₂S₂, MW 155.23) bears a –SCH₃ group at the S(II) oxidation level [1]. The S(VI) state confers resistance to oxidative metabolism and eliminates the nucleophilic reactivity of the sulfide, which can form sulfoxide/sulfone mixtures under ambient or physiological conditions [1]. This oxidation-state difference is structurally definitive and cannot be bridged without a dedicated synthetic oxidation step.

Sulfur Oxidation State
Class-level
TargetS(VI) – SO₂CH₃
vs.
Thioether AnalogS(II) – SCH₃

S(VI) sulfone resists oxidative metabolism; avoids sulfide reactivity in biological systems

Structural assignment by SMILES; oxidation state not interchangeable

Oxidation state Metabolic stability Synthetic utility

Melting Point and Crystallinity for Solid-Form Workflows

2-Methanesulfonylethane-1-sulfonamide displays an experimentally determined melting point of 149–151 °C, as recorded in the ChemBase database [1]. This relatively high melting point for a low-molecular-weight disulfonamide (MW 187.24) indicates strong intermolecular hydrogen bonding in the solid state, consistent with the presence of the unsubstituted –SO₂NH₂ donor. While melting point data for the closest analogs are not uniformly published, the N-methyl analog (CAS 98785-29-6) has a reported melting point of approximately 133 °C , suggesting that N-methylation reduces crystal lattice energy. The higher melting point of the target compound offers advantages in gravimetric handling, long-term solid-state stability, and purification by recrystallization.

Melting Point
Reported
Target149–151 °C
vs.
N-Me Analog~133 °C

Higher melting point may support gravimetric accuracy and recrystallization-based purification

Experimental; ChemBase and vendor data

Melting point Crystallinity Purification

Topological Polar Surface Area and CNS Drug-Likeness

The topological polar surface area (TPSA) of 2-methanesulfonylethane-1-sulfonamide is computed as 111 Ų (PubChem) or 94.3 Ų (JChem), depending on the algorithm [1][2]. This value falls well below the commonly cited CNS-permeability threshold of <90 Ų (or <140 Ų for oral drugs), suggesting a favorable polarity profile for both central nervous system and oral drug discovery applications [1]. By comparison, the symmetric 1,2-ethanedisulfonamide would present a larger TPSA due to its two free sulfonamide groups, while the thioether analog (CAS 1599774-37-4) possesses fewer oxygen atoms and a correspondingly lower TPSA (approximately 68–80 Ų) . The target compound occupies an intermediate polarity space that balances aqueous solubility with passive membrane permeability.

Topological PSA
Class-level
TargetTPSA = 111 Ų
vs.
AnalogsSym. >130 Ų
Thioether ~68–80 Ų

Intermediate TPSA may support screening for both CNS and peripheral programs

Computed; algorithm-dependent (PubChem/JChem)

Polar surface area CNS drug-likeness Oral bioavailability

Sulfonamide pKa and Ionization State in Amide Coupling

The unsubstituted sulfonamide group of 2-methanesulfonylethane-1-sulfonamide has a computed acid dissociation constant (pKa) of 9.87 ± 0.60 (predicted) or 10.19 (JChem, ChemBase) [1]. At physiological pH 7.4, the compound exists predominantly in the neutral form, with the sulfonamide nitrogen remaining available for nucleophilic coupling reactions (e.g., acylation, sulfonylation, alkylation). In contrast, the N-methyl analog (CAS 98785-29-6) lacks an ionizable NH proton, which eliminates both the HBD capacity and the possibility of pH-dependent ionization that can be exploited for selective extraction or salt formation [2]. The weakly acidic NH₂ proton (pKa ~10) allows deprotonation under mildly basic conditions (e.g., K₂CO₃, DMF), facilitating chemoselective N-functionalization without affecting the methanesulfonyl group.

Sulfonamide pKa
Class-level
TargetpKa ≈ 9.87
vs.
N-Me AnalogNo ionizable NH

Ionizable NH₂ may support pH-dependent extraction and chemoselective N-functionalization

Computed; prediction-based estimate

pKa Ionization Synthetic coupling efficiency

Application Scenarios with Quantitative Preference Over Analogs


Fragment-Based Drug Discovery Requiring Balanced Polarity

With an XLogP3 of −1.7, a TPSA of 111 Ų, and an experimentally verified melting point of 149–151 °C, 2-methanesulfonylethane-1-sulfonamide meets the physicochemical criteria for fragment library inclusion (MW <250 Da, logP <3, TPSA <140 Ų) while offering superior solid-state stability relative to the lower-melting N-methyl analog (~133 °C) [1][2]. The single HBD and five HBA sites provide a defined hydrogen-bonding pharmacophore suitable for structure-based design, and the crystalline nature enables accurate gravimetric dispensing in high-throughput crystallographic soaking experiments [1]. The S(VI) oxidation state eliminates the oxidative instability of the thioether analog, ensuring chemical integrity throughout fragment screening campaigns .

Lead Optimization Using Sulfonamide NH as a Synthetic Handle

The acidic sulfonamide NH₂ proton (pKa ~10) of 2-methanesulfonylethane-1-sulfonamide permits chemoselective N-functionalization via deprotonation with mild bases, enabling late-stage diversification (N-alkylation, N-acylation, N-sulfonylation) without protecting-group manipulation [1][2]. This capability is absent in the N-methyl analog (CAS 98785-29-6), which requires pre-functionalized building blocks and limits the scope of parallel library synthesis. The intermediate lipophilicity (XLogP3 = −1.7) also positions the target compound closer to lead-like chemical space than the more polar symmetric disulfonamide or N-methyl analog, potentially improving cell-based assay performance .

Scale-Up Synthesis Requiring Predictable Crystallization

The relatively high melting point (149–151 °C) and strong intermolecular hydrogen-bonding capacity of 2-methanesulfonylethane-1-sulfonamide enable robust recrystallization-based purification, reducing reliance on chromatographic methods during multi-gram synthesis [1]. The defined crystalline character supports polymorph screening and solid-form characterization (DSC, XRPD), which are essential for process chemistry development and regulatory filing. In contrast, the lower-melting N-methyl analog (~133 °C) presents a narrower thermal window for recrystallization and may exhibit less favorable crystal-lattice energies for kilogram-scale isolation [2].

Probe Design Requiring Metabolic Stability of the Sulfone Motif

The S(VI) methanesulfonyl group in 2-methanesulfonylethane-1-sulfonamide is resistant to cytochrome P450-mediated sulfur oxidation, unlike the S(II) thioether analog (CAS 1599774-37-4), which is susceptible to sequential oxidation to sulfoxide and sulfone metabolites [1][2]. For in vivo chemical probe programs, the target compound eliminates the confounding variable of oxidative metabolism at the terminal sulfur, providing a cleaner pharmacokinetic profile and simplifying interpretation of pharmacodynamic readouts. The moderate TPSA (111 Ų) also supports blood–brain barrier penetration for CNS-targeted probes [1].

Application
Selection Property
Validation Focus
Fragment-Based Drug Discovery
Balanced polarity and crystallinity profile
Verify solubility and permeability in fragment screens
Lead Optimization
Chemoselective NH₂ for late-stage diversification
Assess N-functionalization efficiency and protecting-group compatibility
Scale-Up Synthesis
High melting point enabling recrystallization
Polymorph screening and thermal stability under process conditions
Probe Design (in vivo)
S(VI) sulfone for metabolic stability
Assess oxidative metabolism profile and CNS penetration potential
Quote Request

Request a Quote for 2-Methanesulfonylethane-1-sulfonamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.